Cas no 2171893-89-1 ({1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine)

• Product Name: {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine
• CAS No: 2171893-89-1
• MF: C₉H₁₇F₃N₂O
• MW: 226.239292860031
• CID: 6009447
• PubChem ID: 165505861
• Update Time: 2025-05-19

{1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine
• {1-[3-(2,2,2-trifluoroethoxy)propyl]azetidin-2-yl}methanamine
• EN300-1282253
• 2171893-89-1

• Inchi： 1S/C9H17F3N2O/c10-9(11,12)7-15-5-1-3-14-4-2-8(14)6-13/h8H,1-7,13H2
• InChI Key： YVLUMTGMQLALHG-UHFFFAOYSA-N
• SMILES： FC(COCCCN1CCC1CN)(F)F

Computed Properties

• Exact Mass: 226.12929766g/mol
• Monoisotopic Mass: 226.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Additional information on {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine

Chemical Profile of {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine (CAS No. 2171893-89-1)

The compound {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine, identified by its CAS number 2171893-89-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in medicinal applications, particularly in the development of novel therapeutic agents. The structural framework of this molecule incorporates a trifluoroethoxy group and an azetidine ring, which are key features that contribute to its unique chemical and biological properties.

In recent years, there has been a growing interest in the synthesis and characterization of azetidine derivatives due to their diverse pharmacological activities. The presence of the {trifluoroethoxy} group in this compound is particularly noteworthy, as fluorinated compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This feature makes {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine a promising candidate for further investigation in drug discovery.

The azetidine ring in the molecular structure of this compound contributes to its flexibility and ability to interact with various biological receptors. Azetidine derivatives have been extensively studied for their potential applications in treating a range of diseases, including infectious diseases and cancer. The methanamine moiety further enhances the compound's pharmacological profile by providing a site for functionalization and interaction with biological systems.

Recent research has highlighted the importance of fluorinated alcohols in medicinal chemistry. The {trifluoroethoxy} group in this compound not only improves its chemical stability but also influences its pharmacokinetic properties. Studies have shown that fluorinated compounds often exhibit longer half-lives and reduced susceptibility to metabolic degradation, making them highly valuable in therapeutic applications. The incorporation of such groups into drug candidates can significantly enhance their efficacy and duration of action.

The synthesis of {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex molecular framework. The use of high-purity starting materials and stringent quality control measures ensures the final product meets the required pharmaceutical standards.

One of the most compelling aspects of this compound is its potential application in developing novel antibiotics. The combination of the azetidine ring and the {trifluoroethoxy} group creates a molecular structure that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Preliminary studies have demonstrated promising results in vitro, suggesting that this compound may effectively combat resistant bacterial strains.

Furthermore, the pharmacological properties of {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine make it an attractive candidate for further exploration in oncology research. The ability of azetidine derivatives to interact with specific enzymes and receptors involved in cancer cell proliferation has been well-documented. By modulating these interactions, this compound could potentially inhibit tumor growth and induce apoptosis in cancer cells.

The development of new therapeutic agents requires a thorough understanding of their interactions with biological targets at both the molecular and cellular levels. Computational modeling and experimental techniques are employed to elucidate the binding mechanisms of this compound with its intended targets. These studies not only provide insights into its pharmacological effects but also help optimize its structure for improved efficacy.

As research continues to uncover new applications for azetidine derivatives, compounds like {1-3-(2,2,2-trifluoroethoxy)propylazetidin-2-yl}methanamine are expected to play a crucial role in advancing therapeutic strategies across various medical disciplines. The unique combination of structural features and pharmacological properties makes this compound a valuable asset in the ongoing quest for innovative treatments.